Cas no 682804-44-0 (3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid)

682804-44-0 structure
Product name:3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid
- 3-Amino-3-(2,4,6-trimethoxy-phenyl)-propionic acid
- DTXSID30655663
- 682804-44-0
- AKOS009377673
- MFCD03002527
- 3-AMINO-3-(2,4,6-TRIMETHOXY-PHENYL)-PROPIONICACID
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- MDL: MFCD03002527
- Inchi: InChI=1S/C12H17NO5/c1-16-7-4-9(17-2)12(10(5-7)18-3)8(13)6-11(14)15/h4-5,8H,6,13H2,1-3H3,(H,14,15)
- InChI Key: SLGONOCYZIRARZ-UHFFFAOYSA-N
- SMILES: COC1=CC(=C(C(CC(=O)O)N)C(=C1)OC)OC
Computed Properties
- Exact Mass: 255.11067264g/mol
- Monoisotopic Mass: 255.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91Ų
- XLogP3: -2.1
3-amino-3-(2,4,6-trimethoxyphenyl)propanoic Acid Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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4. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
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